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Compound of Interest

Compound Name: 3-Furanmethanol

Cat. No.: B180856 Get Quote

Essential Safety and Handling Guide for 3-
Furanmethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the proper handling

and disposal of 3-Furanmethanol (CAS No. 4412-91-3). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Furanmethanol is a flammable liquid and an irritant. Proper selection and use of PPE are

the first line of defense against exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 3-Furanmethanol
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Body Part Required PPE
Specifications and Best
Practices

Hands Double gloves

Inner Glove: Nitrile. Outer

Glove: Laminate film (e.g.,

Silver Shield®) or Butyl rubber.

Rationale: While specific

breakthrough time data for 3-

Furanmethanol is not readily

available, this combination

provides broad protection

against alcohols and organic

solvents. Change gloves

immediately upon

contamination.[1][2]

Eyes & Face
Chemical Splash Goggles &

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield must be

worn in conjunction with

goggles to protect against

splashes.

Body Flame-Resistant Lab Coat

The lab coat must be fully

buttoned with sleeves

extending to the wrists to

prevent skin exposure.

Respiratory
Air-Purifying Respirator with

Organic Vapor (OV) Cartridges

Required when working

outside of a certified chemical

fume hood or when ventilation

is inadequate. Respirator use

requires a formal respiratory

protection program, including

fit testing.[3][4][5][6][7]

Safe Handling and Storage Protocol
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All manipulations of 3-Furanmethanol should be performed within a certified chemical fume

hood.

Experimental Workflow for Safe Handling:

Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary equipment and reagents.

Don the required PPE as specified in Table 1.

Have a spill kit readily accessible.

Handling:

Ground all equipment when transferring to prevent static discharge.

Use only non-sparking tools.[8]

Avoid inhalation of vapors and contact with skin and eyes.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store in a designated flammable liquids cabinet.[9][10]

Emergency Procedures: Spill and Exposure
Table 2: First Aid Measures for 3-Furanmethanol Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Cleanup Protocol:

Evacuate and Alert:

Immediately alert others in the vicinity.

If the spill is large or you are unsure how to proceed, evacuate the area and contact your

institution's Environmental Health and Safety (EHS) department.

Control Ignition Sources:

Extinguish all nearby flames and turn off any spark-producing equipment.

Contain and Absorb:

Wearing appropriate PPE, contain the spill using chemical spill pillows or pads.

Do not use combustible materials like paper towels for initial absorption.
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Absorb the spill with an inert material such as vermiculite, sand, or a commercial solvent

absorbent.

Collect and Package Waste:

Carefully scoop the absorbent material into a heavy-duty plastic bag or a designated

hazardous waste container.

Wipe the spill area with soap and water, and dispose of the cleaning materials as

hazardous waste.

Label and Store for Disposal:

Seal the waste container and label it as "Hazardous Waste" with the full chemical name

("3-Furanmethanol") and the associated hazards (Flammable, Irritant).

Store the sealed container in a designated satellite accumulation area for pickup by EHS.

Disposal Plan
3-Furanmethanol and any materials contaminated with it are classified as hazardous waste

due to flammability.[8][11][12][13]

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all 3-Furanmethanol waste, including contaminated consumables (gloves,

absorbent pads, etc.), in a compatible, leak-proof container with a secure lid.

Do not overfill the container; leave at least 10% headspace for vapor expansion.

Waste Labeling:

Affix a hazardous waste label to the container as soon as the first drop of waste is added.

The label must include:

The words "Hazardous Waste"
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The full chemical name: "3-Furanmethanol"

The specific hazards: "Flammable Liquid," "Irritant"[14][15]

The accumulation start date.

Waste Storage:

Keep the waste container closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area, away from ignition sources

and incompatible materials.

Waste Pickup:

Arrange for pickup of the hazardous waste through your institution's EHS department. Do

not dispose of 3-Furanmethanol down the drain or in regular trash.[8][10]

Safety and Disposal Workflow
The following diagram illustrates the key decision points and procedures for safely handling

and disposing of 3-Furanmethanol.
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Workflow for Safe Handling and Disposal of 3-Furanmethanol

Preparation

Handling

Disposal

Emergency

Don PPE
(Table 1)

Handle 3-Furanmethanol

Work in Fume Hood Spill Kit Ready

Generate Waste

Spill OccursExposure Occurs

Collect in Labeled
Hazardous Waste Container

Store in Satellite
Accumulation Area

Arrange EHS Pickup

Follow Spill ProtocolFollow First Aid
(Table 2)

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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